Cas no 2228295-94-9 (3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid
• CAS No: 2228295-94-9
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• CID: 6041396
• PubChem ID: 165836642
• Update Time: 2025-06-11

3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid
• EN300-1956809
• 2228295-94-9

• Inchi： 1S/C13H13F3O2/c14-13(15,16)11(7-12(17)18)10-6-5-8-3-1-2-4-9(8)10/h1-4,10-11H,5-7H2,(H,17,18)
• InChI Key： KNJDVWNOHRNBTI-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C2C=CC=CC=2CC1)(F)F

Computed Properties

• Exact Mass: 258.08676414g/mol
• Monoisotopic Mass: 258.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid

3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2228295-94-9): A Comprehensive Overview

3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2228295-94-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a 2,3-dihydroindenyl moiety with a trifluoromethylated butyric acid group. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid molecule is of particular interest due to its potential as a modulator of specific biological pathways. Recent studies have explored its effects on enzyme activity, receptor binding, and cellular signaling cascades. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders and cardiovascular diseases.

In the context of drug discovery, the 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid has shown promising results in preclinical studies. Its ability to selectively bind to specific GPCRs has been demonstrated through in vitro assays and animal models. These findings suggest that this compound could be developed into a novel therapeutic agent for conditions such as hypertension, chronic pain, and neurodegenerative diseases.

The synthesis of 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid involves a series of well-defined chemical reactions. The initial step typically involves the formation of the 2,3-dihydroindenyl moiety through a cyclization reaction. Subsequently, the trifluoromethylated butyric acid group is introduced via a coupling reaction. The final product is purified using techniques such as column chromatography and recrystallization to ensure high purity and yield.

The physical and chemical properties of 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), but it is poorly soluble in water. This solubility profile makes it suitable for use in various biological assays and drug delivery systems.

In terms of its biological activity, 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid has been shown to exhibit potent anti-inflammatory and analgesic effects. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, animal models have shown that this compound can effectively reduce pain responses and inflammation in various experimental settings.

The potential therapeutic applications of 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid are not limited to inflammatory conditions. Recent research has also explored its effects on metabolic disorders such as diabetes and obesity. Studies have indicated that this compound can improve insulin sensitivity and reduce lipid accumulation in adipose tissue. These findings suggest that it may have broader applications in the management of metabolic syndrome.

The safety profile of 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid has been evaluated through extensive toxicological studies. In vitro assays have shown that it exhibits low cytotoxicity towards various cell lines at therapeutic concentrations. Animal studies have also demonstrated that it is well-tolerated at doses up to 50 mg/kg without significant adverse effects on liver or kidney function.

In conclusion, 3-(2,3-dihydro-1H-inden-1-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2228295-94-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.